Cas no 98897-78-0 (2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide)

• Product Name: 2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide
• CAS No: 98897-78-0
• MF: C₆H₈F₃NO₂
• MW: 183.13
• CID: 5309902
• Update Time: 2026-03-10

2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide

• Inchi： 1S/C6H8F3NO2/c1-4(11)2-3-10-5(12)6(7,8)9/h2-3H2,1H3,(H,10,12)
• InChI Key： VKQASGXNERNGAK-UHFFFAOYSA-N
• SMILES： C(=O)(C(F)(F)F)NCCC(=O)C

Additional information on 2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide

2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide (CAS No. 98897-78-0): A Comprehensive Overview

2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide, identified by the CAS registry number 98897-78-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoroacetyl group with an N-substituted amide moiety. The presence of the trifluoromethyl group imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The molecular formula of 2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide is C6H7F3NO, and its molecular weight is approximately 166.15 g/mol. The compound exists as a white crystalline solid under standard conditions. Its physical properties, including melting point and solubility, have been extensively studied to understand its behavior in different chemical environments. Recent studies have highlighted its stability under various reaction conditions, making it a reliable intermediate in organic synthesis.

The synthesis of 2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide involves a multi-step process that typically begins with the preparation of the trifluoroacetyl chloride intermediate. This intermediate is then subjected to nucleophilic acylation using an appropriate amine derivative to form the final amide product. Researchers have explored various reaction conditions to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact.

In terms of applications, 2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide has found utility in the pharmaceutical industry as a building block for drug development. Its ability to act as a bioisostere in certain drug design strategies has been particularly noteworthy. For instance, studies have demonstrated its potential as a lead compound in the development of inhibitors for specific enzyme targets, such as histone deacetylases (HDACs). These findings underscore its importance in medicinal chemistry research.

Recent research has also delved into the pharmacokinetic properties of 2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide. Preclinical studies have shown promising results regarding its bioavailability and metabolic stability. These attributes make it a strong candidate for further exploration in therapeutic areas such as oncology and inflammation. Additionally, its ability to penetrate cellular membranes efficiently has been highlighted in several recent publications.

The structural versatility of CAS No. 98897-78-0 allows for further functionalization to tailor its properties for specific applications. For example, researchers have investigated the introduction of additional fluorine atoms or other substituents to enhance its bioactivity or improve pharmacokinetic profiles. These modifications are expected to expand its utility in both academic and industrial settings.

In conclusion, 2,2,2-Trifluoro-N-(3-oxo-butyl)-acetamide (CAS No. 98897-78-0) stands out as a versatile and valuable compound in modern organic chemistry and pharmacology. Its unique structure and favorable properties make it an essential tool for researchers seeking innovative solutions in drug discovery and chemical synthesis. As ongoing studies continue to uncover new insights into its potential applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic development.